Cas no 56962-81-3 (1H-Pyrrole, 1-hydroxy-)

• Product Name: 1H-Pyrrole, 1-hydroxy-
• CAS No: 56962-81-3
• Molecular Formula: C₄H₅NO
• Molecular Weight: 83.0886
• CID: 347227
• PubChem ID: 12276020

1H-Pyrrole, 1-hydroxy- Properties

Names and Identifiers

• 1H-Pyrrole, 1-hydroxy-
• 1H-Pyrrol-1-ol
• 56962-81-3
• Oxypyrrol

• InChIKey： XBIAGSJDARBSKG-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H5NO/c6-5-3-1-2-4-5/h1-4,6H
• SMILES： ON1C=CC=C1

Computed Properties

• Exact Mass: 83.03715
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 83.037113783g/mol
• Heavy Atom Count: 6
• Complexity: 40.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16